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Compound of Interest

Compound Name: Tripropyl phosphate-d21

Cat. No.: B579871 Get Quote

An In-Depth Technical Guide to Tripropyl Phosphate-d21 For Researchers, Scientists, and

Drug Development Professionals

Introduction
Tripropyl phosphate-d21 (TPP-d21) is the deuterated analog of tripropyl phosphate (TPP), an

organophosphorus compound used as a flame retardant and plasticizer[1]. The incorporation of

21 deuterium atoms into the molecular structure makes TPP-d21 an invaluable tool in analytical

and research settings. Its primary application lies in its use as an internal standard for

quantitative analysis by mass spectrometry (GC-MS or LC-MS) and nuclear magnetic

resonance (NMR) spectroscopy[2]. The significant mass difference between TPP-d21 and its

non-deuterated counterpart allows for precise and accurate quantification in complex matrices,

a technique known as isotope dilution mass spectrometry. This guide provides a

comprehensive overview of the molecular weight and key technical data for Tripropyl
phosphate-d21.

Physicochemical Properties
The fundamental characteristics of Tripropyl phosphate-d21 and its non-deuterated form are

summarized below. This data is essential for its application in experimental design.
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Property Tripropyl phosphate-d21 Tripropyl phosphate

Molecular Weight 245.36 g/mol [2][3][4] 224.23 g/mol [1][5][6]

Monoisotopic Mass 245.2496 Da[4] 224.1177 Da[6]

Molecular Formula C₉D₂₁O₄P[2][3][4] C₉H₂₁O₄P[5][7][8]

CAS Number 1219794-92-9[2][3][4] 513-08-6[1][5][7]

Purity ≥98%[3] ≥97% - 99%[1][5]

Appearance
Colorless to light yellow

liquid[2]
Liquid[1]

Density Not specified 1.012 g/mL at 25 °C[1]

Boiling Point Not specified 120-122 °C at 10 mmHg[1]

Refractive Index Not specified n20/D 1.416[1]

Experimental Protocols
The utility of Tripropyl phosphate-d21 as an internal standard is contingent on its accurate

and reproducible preparation in solution. Below are detailed methodologies for preparing stock

solutions for various research applications[2].

Stock Solution Preparation in DMSO
Objective: To prepare a high-concentration stock solution for further dilution.

Method:

Use newly opened, anhydrous Dimethyl Sulfoxide (DMSO) to avoid solubility issues due to

its hygroscopic nature.

To achieve a concentration of 100 mg/mL, add the appropriate mass of Tripropyl
phosphate-d21 to the required volume of DMSO.

If necessary, use ultrasonic agitation to ensure complete dissolution.
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Storage: Store the stock solution at -80°C for up to 6 months or at -20°C for up to 1 month in

a sealed container, protected from moisture[2].

Preparation of Working Solutions for In Vivo Studies
The following protocols yield a 2.5 mg/mL working solution from a 25 mg/mL DMSO stock

solution.

Protocol A: PEG300, Tween-80, and Saline Formulation

Take 100 µL of the 25 mg/mL DMSO stock solution.

Add it to 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and continue mixing until the solution is homogeneous.

Add 450 µL of saline to reach a final volume of 1 mL.

Protocol B: SBE-β-CD in Saline Formulation

Take 100 µL of the 25 mg/mL DMSO stock solution.

Add it to 900 µL of a 20% SBE-β-CD (Sulfobutylether-β-cyclodextrin) solution in saline.

Mix thoroughly until a clear solution is obtained.

Protocol C: Corn Oil Formulation

Take 100 µL of the 25 mg/mL DMSO stock solution.

Add it to 900 µL of corn oil.

Mix until the solution is homogeneous. This formulation should be used cautiously for

dosing periods exceeding two weeks[2].
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Diagrams created using the DOT language provide clear visual representations of workflows

and logical relationships relevant to the use of Tripropyl phosphate-d21.
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Figure 1.Workflow for analyte quantification using TPP-d21 as an internal standard.
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Figure 2.Conceptual diagram of isotope dilution mass spectrometry using TPP-d21.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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